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Compound of Interest

Compound Name: 3-Undecyne

Cat. No.: B1582261

Technical Guide: Physical Properties of 3-
Undecyne

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 3-
undecyne, specifically its boiling point and density. This document is intended to be a
comprehensive resource, incorporating available data, detailed experimental protocols for
property determination, and a logical workflow for such characterization.

Quantitative Data Summary

The physical properties of 3-undecyne are summarized in the table below. It is important to
note that a definitive experimental boiling point at standard atmospheric pressure is not readily
available in the cited literature. The provided values are based on measurements at reduced
pressure and computational predictions.
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Physical Property Value Conditions Data Source

352K -354K (79°C-  at 0.013 atm (9.88

Boiling Point Experimental
81 °C) mmHg)
N ) Predicted (Joback
Boiling Point 460.08 K (186.93 °C) at 1 atm (760 mmHgQ)
Method)
Density 0.770 g/mL Not Specified Experimental[1]

Experimental Protocols

The following sections detail the standard methodologies for the experimental determination of
the boiling point and density of a liquid organic compound such as 3-undecyne.

Determination of Boiling Point by Simple Distillation

This method is suitable for determining the boiling point of a liquid at atmospheric pressure.
The boiling point is the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure.

Apparatus:

e Round-bottom flask

e Heating mantle or oil bath

« Distillation head (still head) with a port for a thermometer
o Condenser (Liebig, Graham, or Allihn)

e Receiving flask

» Calibrated thermometer

» Boiling chips or a magnetic stir bar

o Clamps and stands to secure the apparatus
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Procedure:

o Assembly: Assemble the distillation apparatus in a fume hood. The round-bottom flask is
placed in the heating mantle, and the distillation head is fitted to the flask. The thermometer
is inserted into the distillation head, ensuring the top of the thermometer bulb is level with the
bottom of the side arm leading to the condenser. The condenser is attached to the side arm
of the distillation head and secured with a clamp. The receiving flask is placed at the outlet of
the condenser.

o Sample Preparation: Add a sample of 3-undecyne to the round-bottom flask, filling it to
approximately one-half to two-thirds of its volume. Add a few boiling chips or a magnetic stir
bar to ensure smooth boiling.

e Heating: Begin heating the sample gently. If using a magnetic stir bar, ensure it is stirring at a
moderate speed.

o Observation: As the liquid heats, vapors will begin to rise and enter the distillation head. The
temperature reading on the thermometer will increase.

e Equilibrium and Data Recording: The temperature will stabilize when the vapor is in
equilibrium with the liquid. Record the temperature at which a steady flow of condensate is
observed dripping from the condenser into the receiving flask. This stable temperature is the
boiling point of the liquid.

o Correction: If the atmospheric pressure during the experiment is not exactly 1 atm (760
mmHg), a correction may be necessary to report the normal boiling point.

Determination of Density using a Pychometer

A pycnometer is a flask with a precisely known volume used to determine the density of a liquid
with high accuracy.

Apparatus:

o Pycnometer (a small glass flask with a ground-glass stopper that has a capillary tube
through it)
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Analytical balance (accurate to £0.0001 g)
Constant temperature water bath

The liquid sample (3-undecyne)

Distilled water (for calibration)

Acetone (for cleaning and drying)

Procedure:

Cleaning and Drying: Thoroughly clean the pycnometer with a suitable solvent (e.qg.,
acetone) and dry it completely.

Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer on an analytical
balance and record this mass (m1).

Calibration with Distilled Water: Fill the pycnometer with distilled water and insert the stopper,
ensuring that any excess water exits through the capillary tube. Place the filled pycnometer
in a constant temperature water bath until it reaches thermal equilibrium (e.g., at 20 °C or 25
°C). Remove the pycnometer, carefully dry the outside, and weigh it. Record this mass (mz).

Mass of the Sample Liquid: Empty and dry the pycnometer. Fill it with 3-undecyne, and
repeat the process of bringing it to thermal equilibrium in the constant temperature water
bath, drying the exterior, and weighing it. Record this mass (ms).

Calculation:

Mass of water = mz2 - ma

[e]

o

Volume of the pycnometer at the specified temperature = (Mass of water) / (Density of
water at that temperature)

o

Mass of 3-undecyne = ms - m1

[¢]

Density of 3-undecyne = (Mass of 3-undecyne) / (Volume of the pycnometer)
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Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the characterization of the physical
properties of a liquid organic compound like 3-undecyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1582261?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C60212308&Units=CAL&Mask=21AF
https://www.benchchem.com/product/b1582261#physical-properties-of-3-undecyne-boiling-point-density
https://www.benchchem.com/product/b1582261#physical-properties-of-3-undecyne-boiling-point-density
https://www.benchchem.com/product/b1582261#physical-properties-of-3-undecyne-boiling-point-density
https://www.benchchem.com/product/b1582261#physical-properties-of-3-undecyne-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582261?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

